Cas no 1022092-33-6 (3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propanenitrile)

• Product Name: 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propanenitrile
• CAS No: 1022092-33-6
• MF: C₁₂H₁₈BN₃O₂
• MW: 247.101222515106
• MDL: MFCD16660233
• CID: 840788
• Update Time: 2025-06-25

3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propanenitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-propanenitrile, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propanenitrile
• -1H-pyrazole-1-propanenitrile
• 3-[4-(tetraMethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propanenitrile
• 4-(4,4,5,5-TetraMethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-propanenitrile
• 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propanenitrile
• C12H18BN3O2
• LUKJAULGXVGMSP-UHFFFAOYSA-N
• SB15556
• RP28767

• MDL： MFCD16660233
• Inchi： 1S/C12H18BN3O2/c1-11(2)12(3,4)18-13(17-11)10-8-15-16(9-10)7-5-6-14/h8-9H,5,7H2,1-4H3
• InChI Key： LUKJAULGXVGMSP-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(CCC#N)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 246.15294
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 348
• Topological Polar Surface Area: 60.1

Experimental Properties

• PSA: 60.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propanenitrile

Research Brief on 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propanenitrile (CAS: 1022092-33-6)

The compound 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propanenitrile (CAS: 1022092-33-6) has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential applications in drug discovery and development. This boronic ester derivative, characterized by its pyrazole and nitrile functional groups, serves as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry. Recent studies have explored its utility in the synthesis of novel therapeutic agents, particularly in oncology and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of this compound as a key building block for the development of Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that the boronic ester moiety facilitates efficient coupling with aryl halides, enabling the rapid assembly of diverse compound libraries for high-throughput screening. The resulting BTK inhibitors exhibited promising activity against B-cell malignancies, with IC50 values in the low nanomolar range. This highlights the compound's potential in addressing unmet medical needs in hematologic cancers.

Another significant application emerged in the field of positron emission tomography (PET) tracer development. A 2024 ACS Chemical Biology paper reported the use of 1022092-33-6 as a precursor for fluorine-18 labeled probes targeting fibroblast activation protein (FAP). The researchers leveraged the compound's boronic ester group for efficient radiofluorination, yielding tracers with excellent in vivo stability and tumor uptake. This advancement could revolutionize cancer imaging and personalized medicine approaches.

From a synthetic chemistry perspective, recent innovations have focused on improving the compound's stability and reactivity. A 2023 Organic Process Research & Development article detailed a novel purification protocol that enhances the shelf-life of 1022092-33-6 by minimizing hydrolysis of the boronic ester group. This technical improvement has important implications for large-scale pharmaceutical manufacturing, where consistent quality of intermediates is paramount.

Looking forward, the unique properties of 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propanenitrile position it as a critical tool in the medicinal chemist's arsenal. Its dual functionality as both a coupling partner and a potential pharmacophore suggests continued relevance in emerging areas such as targeted protein degradation and covalent inhibitor design. Ongoing clinical trials featuring derivatives of this compound may soon validate its therapeutic potential, making it a molecule worth watching in the coming years.